Cas no 1428365-79-0 (N-2-(dimethylamino)ethyl-N'-3-(furan-3-yl)-3-hydroxypropylethanediamide)

N-2-(Dimethylamino)ethyl-N'-3-(furan-3-yl)-3-hydroxypropylethanediamide is a specialized diamide compound featuring a furan heterocycle and a tertiary amine functionality. Its structural design combines a polar hydroxypropyl linker with a dimethylaminoethyl group, enhancing solubility and reactivity in various organic and aqueous systems. The furan moiety introduces potential for further functionalization, while the amide backbone provides stability. This compound is of interest in synthetic chemistry for applications such as ligand design, polymer modification, or pharmaceutical intermediate synthesis. Its balanced hydrophilicity and lipophilicity make it suitable for controlled reactions in multiphase systems. The presence of both hydrogen bond donors and acceptors allows for selective molecular interactions.
N-2-(dimethylamino)ethyl-N'-3-(furan-3-yl)-3-hydroxypropylethanediamide structure
1428365-79-0 structure
Product Name:N-2-(dimethylamino)ethyl-N'-3-(furan-3-yl)-3-hydroxypropylethanediamide
CAS No:1428365-79-0
MF:C13H21N3O4
MW:283.323543310165
CID:5914954
PubChem ID:71804490
Update Time:2025-10-29

N-2-(dimethylamino)ethyl-N'-3-(furan-3-yl)-3-hydroxypropylethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(dimethylamino)ethyl-N'-3-(furan-3-yl)-3-hydroxypropylethanediamide
    • F6416-8368
    • AKOS024556728
    • 1428365-79-0
    • N1-(2-(dimethylamino)ethyl)-N2-(3-(furan-3-yl)-3-hydroxypropyl)oxalamide
    • VU0548629-1
    • N'-[2-(dimethylamino)ethyl]-N-[3-(furan-3-yl)-3-hydroxypropyl]oxamide
    • N-[2-(DIMETHYLAMINO)ETHYL]-N'-[3-(FURAN-3-YL)-3-HYDROXYPROPYL]ETHANEDIAMIDE
    • Inchi: 1S/C13H21N3O4/c1-16(2)7-6-15-13(19)12(18)14-5-3-11(17)10-4-8-20-9-10/h4,8-9,11,17H,3,5-7H2,1-2H3,(H,14,18)(H,15,19)
    • InChI Key: JHZTVWVJKKLSKY-UHFFFAOYSA-N
    • SMILES: C(NCCC(C1C=COC=1)O)(=O)C(NCCN(C)C)=O

Computed Properties

  • Exact Mass: 283.15320616g/mol
  • Monoisotopic Mass: 283.15320616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 94.8Ų

N-2-(dimethylamino)ethyl-N'-3-(furan-3-yl)-3-hydroxypropylethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6416-8368-1mg
N-[2-(dimethylamino)ethyl]-N'-[3-(furan-3-yl)-3-hydroxypropyl]ethanediamide
1428365-79-0
1mg
$54.0 2023-09-09

Additional information on N-2-(dimethylamino)ethyl-N'-3-(furan-3-yl)-3-hydroxypropylethanediamide

N-2-(dimethylamino)ethyl-N'-3-(furan-3-yl)-3-hydroxypropylethanediamide (CAS No. 1428365-79-0): An Overview of a Promising Compound in Medicinal Chemistry

N-2-(dimethylamino)ethyl-N'-3-(furan-3-yl)-3-hydroxypropylethanediamide (CAS No. 1428365-79-0) is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number, is a derivative of ethanediamide with specific functional groups that confer it distinct chemical and biological properties.

The structure of N-2-(dimethylamino)ethyl-N'-3-(furan-3-yl)-3-hydroxypropylethanediamide includes a dimethylamino group, a furan ring, and a hydroxypropyl moiety, all attached to an ethanediamide backbone. These functional groups play crucial roles in the compound's reactivity and biological activity. The dimethylamino group, for instance, can participate in hydrogen bonding and electrostatic interactions, while the furan ring provides aromaticity and planarity, which are important for molecular recognition and binding to biological targets.

Recent studies have explored the potential of N-2-(dimethylamino)ethyl-N'-3-(furan-3-yl)-3-hydroxypropylethanediamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate certain enzymes and receptors involved in the pathogenesis of these conditions. For example, it has been found to inhibit acetylcholinesterase (AChE), an enzyme that breaks down acetylcholine, a neurotransmitter critical for cognitive function.

In addition to its neuroprotective properties, N-2-(dimethylamino)ethyl-N'-3-(furan-3-yl)-3-hydroxypropylethanediamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have potential as an adjunct therapy in inflammatory disorders like rheumatoid arthritis.

The pharmacokinetic profile of N-2-(dimethylamino)ethyl-N'-3-(furan-3-yl)-3-hydroxypropylethanediamide is another area of active research. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, making it suitable for systemic administration. However, further investigations are needed to optimize its pharmacokinetic properties and enhance its therapeutic index.

Clinical trials are currently underway to evaluate the safety and efficacy of N-2-(dimethylamino)ethyl-N'-3-(furan-3-yl)-3-hydroxypropylethanediamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials.

In conclusion, N-2-(dimethylamino)ethyl-N'-3-(furan-3-yl)-3-hydroxypropylethanediamide (CAS No. 1428365-79-0) represents a promising compound in medicinal chemistry with potential applications in neurodegenerative diseases, inflammatory disorders, and other therapeutic areas. Ongoing research continues to unravel its mechanisms of action and optimize its pharmacological properties, bringing us closer to realizing its full therapeutic potential.

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